Cas no 90152-61-7 (3-Pyrrolidin-1-ylbutanenitrile)

• Product Name: 3-Pyrrolidin-1-ylbutanenitrile
• CAS No: 90152-61-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD13248678
• CID: 2950208
• PubChem ID: 46318245
• Update Time: 2025-04-21

3-Pyrrolidin-1-ylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-吡咯烷-1-基丁腈
• 3-PYRROLIDIN-1-YLBUTANENITRILE
• 3-(pyrrolidin-1-yl)butanenitrile
• 1-pyrrolidinepropanenitrile, beta-methyl-
• H29939
• 90152-61-7
• ALBB-012355
• LS-03870
• MFCD13248678
• AKOS005173643
• 3-Pyrrolidin-1-ylbutanenitrile

• MDL： MFCD13248678
• Inchi： 1S/C8H14N2/c1-8(4-5-9)10-6-2-3-7-10/h8H,2-4,6-7H2,1H3
• InChI Key： HTKXJNYGQWPZBP-UHFFFAOYSA-N
• SMILES： N1(C(C)CC#N)CCCC1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines